Cas no 2138557-89-6 (4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138557-89-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5753118
• PubChem ID: 165961101
• Update Time: 2025-06-07

4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol
• 2138557-89-6
• EN300-1155677
• 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C11H14N2O/c1-9-2-4-11(14,5-3-9)10-6-12-8-13-7-10/h2,4,6-9,14H,3,5H2,1H3
• InChI Key： LUBCCVMETWQXCY-UHFFFAOYSA-N
• SMILES： OC1(C2=CN=CN=C2)C=CC(C)CC1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46Ų

Additional information on 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol

Research Briefing on 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol (CAS: 2138557-89-6): Recent Advances and Applications

The compound 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol (CAS: 2138557-89-6) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This bicyclic structure combines a cyclohexenol moiety with a pyrimidine ring, offering unique physicochemical properties that make it valuable for drug discovery and biological probe development. Recent studies have focused on its potential as a scaffold for kinase inhibitors and its role in modulating protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol show promising activity against CDK2/cyclin E complexes, with IC50 values in the low micromolar range. The compound's ability to adopt multiple binding conformations due to its flexible cyclohexenol ring appears to contribute to its inhibitory effects. Structural optimization efforts have focused on substitutions at the 4-methyl position and modifications to the pyrimidine nitrogen atoms to enhance selectivity.

New synthetic routes to 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol have been developed, as reported in Organic Letters (2023). The improved synthesis features a palladium-catalyzed coupling between 5-bromopyrimidine and a functionalized cyclohexenone precursor, followed by stereoselective reduction. This method provides access to gram quantities of material with >98% enantiomeric purity, addressing previous scalability challenges. The availability of this synthetic protocol has enabled more extensive biological evaluation of the compound and its analogs.

Recent computational studies have provided insights into the molecular interactions of 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol with biological targets. Molecular dynamics simulations reveal that the compound can form stable hydrogen bonds through both its hydroxyl group and pyrimidine nitrogens, while the cyclohexene ring contributes to favorable hydrophobic interactions. These findings, published in Journal of Chemical Information and Modeling (2023), suggest the molecule's potential as a versatile pharmacophore for fragment-based drug design.

In the field of chemical biology, 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol has been utilized as a core structure for developing fluorescent probes targeting nucleic acid structures. A 2024 study in ACS Chemical Biology demonstrated that appropriately functionalized derivatives show selective binding to G-quadruplex DNA with minimal interference with duplex DNA. This application highlights the compound's versatility beyond traditional drug discovery contexts.

Ongoing research is exploring the metabolic stability and pharmacokinetic properties of 4-Methyl-1-(pyrimidin-5-yl)cyclohex-2-en-1-ol derivatives. Preliminary ADME studies indicate that the compound exhibits moderate hepatic microsomal stability, with the pyrimidine ring being the primary site of metabolic modification. Current medicinal chemistry efforts are focused on improving metabolic stability while maintaining target affinity, particularly for CNS applications where blood-brain barrier penetration is desired.

The compound's commercial availability through specialty chemical suppliers (typically at >95% purity) has facilitated broader investigation across multiple research groups. Current pricing reflects its status as a research-grade material, with bulk quantities available for preclinical development programs. Several patent applications filed in 2023-2024 suggest growing pharmaceutical interest in this chemical scaffold.